Cas no 2137605-40-2 (tert-butyl 3-(1-ethyl-1H-pyrazol-3-yl)prop-2-ynoate)

• Product Name: tert-butyl 3-(1-ethyl-1H-pyrazol-3-yl)prop-2-ynoate
• CAS No: 2137605-40-2
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• MDL: MFCD31463341
• CID: 5298131
• PubChem ID: 165466495
• Update Time: 2025-05-24

tert-butyl 3-(1-ethyl-1H-pyrazol-3-yl)prop-2-ynoate Chemical and Physical Properties

Names and Identifiers

• 2-Propynoic acid, 3-(1-ethyl-1H-pyrazol-3-yl)-, 1,1-dimethylethyl ester
• tert-butyl 3-(1-ethyl-1H-pyrazol-3-yl)prop-2-ynoate

• MDL： MFCD31463341
• Inchi： 1S/C12H16N2O2/c1-5-14-9-8-10(13-14)6-7-11(15)16-12(2,3)4/h8-9H,5H2,1-4H3
• InChI Key： RKOJSMCDLPBOTL-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)C#CC1C=CN(CC)N=1

Additional information on tert-butyl 3-(1-ethyl-1H-pyrazol-3-yl)prop-2-ynoate

Introduction to Tert-butyl 3-(1-ethyl-1H-pyrazol-3-yl)prop-2-ynoate (CAS No. 2137605-40-2)

Tert-butyl 3-(1-ethyl-1H-pyrazol-3-yl)prop-2-ynoate, a compound with the chemical identifier CAS No. 2137605-40-2, is a sophisticated molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic derivatives that exhibit a wide range of biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of tert-butyl 3-(1-ethyl-1H-pyrazol-3-yl)prop-2-ynoate features a propynoate moiety linked to a pyrazole ring, which is further substituted with an ethyl group. This unique arrangement contributes to its distinct chemical properties and biological interactions. The tert-butyl group enhances the lipophilicity of the molecule, facilitating its penetration across biological membranes, while the pyrazole ring is known for its role in various pharmacological mechanisms.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyrazole derivatives. Pyrazole compounds are particularly interesting due to their ability to modulate multiple biological pathways simultaneously. For instance, studies have shown that pyrazole-based molecules can interact with enzymes and receptors involved in inflammation, pain signaling, and metabolic disorders. The presence of the propynoate group in tert-butyl 3-(1-ethyl-1H-pyrazol-3-yl)prop-2-ynoate further expands its potential applications by introducing additional reactive sites for biochemical interactions.

One of the most compelling aspects of this compound is its potential in drug discovery and development. Researchers have been exploring its efficacy in preclinical models as a candidate for treating various diseases. The ethyl-substituted pyrazole ring suggests that this molecule may have inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory response. Furthermore, the propynoate group could serve as a scaffold for designing molecules that target specific disease pathways.

The synthesis of tert-butyl 3-(1-ethyl-1H-pyrazol-3-yl)prop-2-ynoate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only highlight the synthetic prowess of modern organic chemistry but also underscore the importance of innovative methodologies in producing biologically active compounds.

Recent studies have begun to uncover the mechanistic insights into how tert-butyl 3-(1-ethyl-1H-pyrazol-3-yl)prop-2-ynoate exerts its biological effects. In vitro experiments have demonstrated that this compound can modulate signaling pathways associated with cell proliferation and apoptosis. The ability to influence these processes makes it a promising candidate for developing treatments against cancers and other degenerative diseases. Additionally, preliminary data suggest that it may have neuroprotective properties, which could be relevant for addressing neurodegenerative disorders such as Alzheimer's and Parkinson's disease.

The pharmacokinetic profile of tert-butyl 3-(1H-pyrazol)-3-yloxypropanoic acid (a related derivative) has been extensively studied, providing valuable insights into its absorption, distribution, metabolism, and excretion (ADME) properties. These studies have informed the design of improved analogs with enhanced bioavailability and reduced toxicity. By leveraging computational modeling and high-throughput screening techniques, researchers aim to optimize the pharmacological properties of this class of compounds further.

The growing interest in heterocyclic compounds like pyrazoles has led to the development of novel synthetic libraries and databases that facilitate rapid discovery and characterization of new derivatives. These resources are invaluable for academic researchers and pharmaceutical companies alike, enabling them to explore new therapeutic avenues efficiently. The integration of machine learning algorithms into drug discovery pipelines has also accelerated the process by predicting potential bioactive molecules based on structural features alone.

In conclusion, tert-butyl 3-(1H-pyrazol)-3-yloxypropanoic acid represents a significant advancement in the field of medicinal chemistry. Its unique structural features and demonstrated biological activities make it a compelling candidate for further investigation in both academic and industrial settings. As research continues to uncover new applications for this compound and related derivatives, it is likely to play an increasingly important role in developing next-generation therapeutics.